Cas no 1507000-09-0 (3-(3-bromo-2-methylphenyl)propan-1-amine)

3-(3-Bromo-2-methylphenyl)propan-1-amine is a brominated aromatic amine compound with potential utility in pharmaceutical and agrochemical synthesis. Its structure features a propylamine side chain attached to a 3-bromo-2-methylphenyl group, offering versatility as a building block for further functionalization. The bromine substituent enables selective cross-coupling reactions, while the methyl group may influence steric and electronic properties. This compound is particularly valuable in medicinal chemistry for the development of targeted small molecules due to its balanced lipophilicity and reactivity. Proper handling is required due to its amine functionality, and it should be stored under inert conditions to maintain stability. Suitable for research-scale applications requiring precise aromatic modifications.
3-(3-bromo-2-methylphenyl)propan-1-amine structure
1507000-09-0 structure
Product Name:3-(3-bromo-2-methylphenyl)propan-1-amine
CAS No:1507000-09-0
MF:C10H14BrN
MW:228.128861904144
CID:6011562
PubChem ID:83710312
Update Time:2025-06-07

3-(3-bromo-2-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-2-methylphenyl)propan-1-amine
    • EN300-1893155
    • 1507000-09-0
    • Inchi: 1S/C10H14BrN/c1-8-9(5-3-7-12)4-2-6-10(8)11/h2,4,6H,3,5,7,12H2,1H3
    • InChI Key: HBPUFHGJJJPBDL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1C)CCCN

Computed Properties

  • Exact Mass: 227.03096g/mol
  • Monoisotopic Mass: 227.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

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